Cas no 75479-97-9 (2,6-Dichloro-4'-methylsulfanyl-biphenyl)

• Product Name: 2,6-Dichloro-4'-methylsulfanyl-biphenyl
• CAS No: 75479-97-9
• MF: C₁₃H₁₀Cl₂S
• MW: 269.189500331879
• CID: 4996246
• Update Time: 2025-04-23

2,6-Dichloro-4'-methylsulfanyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-4'-methylsulfanyl-biphenyl

• Inchi： 1S/C13H10Cl2S/c1-16-10-7-5-9(6-8-10)13-11(14)3-2-4-12(13)15/h2-8H,1H3
• InChI Key： VKLTYCZSMKQWPU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC(=CC=1)SC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 204
• XLogP3: 5.6
• Topological Polar Surface Area: 25.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2,6-Dichloro-4'-methylsulfanyl-biphenyl

2,6-Dichloro-4'-methylsulfanyl-biphenyl (CAS No. 75479-97-9): Properties, Applications, and Market Insights

2,6-Dichloro-4'-methylsulfanyl-biphenyl (CAS No. 75479-97-9) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This biphenyl derivative is characterized by its unique molecular structure, featuring two chlorine atoms at the 2 and 6 positions and a methylsulfanyl group at the 4' position of the biphenyl ring. Its chemical formula is C₁₃H₁₀Cl₂S, and it is often referred to as a halogenated biphenyl or sulfur-containing aromatic compound.

The compound's physicochemical properties make it a valuable intermediate in synthetic chemistry. With a molecular weight of 269.19 g/mol, 2,6-Dichloro-4'-methylsulfanyl-biphenyl exhibits moderate solubility in organic solvents such as dichloromethane, ethyl acetate, and toluene. Its melting point ranges between 80-85°C, and it is stable under standard conditions, making it suitable for various industrial applications. Researchers often explore its structure-activity relationships (SAR) to develop new molecules with enhanced biological or material properties.

One of the most prominent applications of 2,6-Dichloro-4'-methylsulfanyl-biphenyl is in the agrochemical industry. As a key intermediate, it is used in the synthesis of herbicides and fungicides. The presence of the methylsulfanyl group enhances the compound's ability to interact with biological targets, making it effective in crop protection. Recent studies have highlighted its role in developing next-generation pesticides that are more environmentally friendly and target-specific, addressing the growing demand for sustainable agriculture solutions.

In the pharmaceutical sector, 2,6-Dichloro-4'-methylsulfanyl-biphenyl serves as a building block for drug discovery. Its aromatic core and halogen substituents are often leveraged to design molecules with potential antibacterial, antifungal, or anti-inflammatory properties. With the rise of antibiotic resistance, researchers are increasingly interested in sulfur-containing compounds like this one, which may offer novel mechanisms of action against resistant pathogens.

The material science community has also explored the utility of 2,6-Dichloro-4'-methylsulfanyl-biphenyl in the development of advanced polymers and liquid crystals. Its rigid biphenyl backbone and electron-rich sulfur atom contribute to the thermal stability and optical properties of these materials. Innovations in organic electronics, such as OLEDs and photovoltaic devices, have further driven interest in this compound as a potential component in high-performance materials.

From a market perspective, the demand for 2,6-Dichloro-4'-methylsulfanyl-biphenyl is steadily growing, particularly in regions with strong agrochemical and pharmaceutical industries. Asia-Pacific, North America, and Europe are key markets, with manufacturers focusing on scalable synthesis methods to meet industrial needs. The compound's supply chain is influenced by raw material availability and regulatory policies, which vary by region. Companies are investing in green chemistry approaches to produce this compound more sustainably, aligning with global environmental trends.

Recent advancements in synthetic methodologies have improved the efficiency of producing 2,6-Dichloro-4'-methylsulfanyl-biphenyl. Catalytic cross-coupling reactions, such as the Suzuki-Miyaura reaction, are commonly employed to construct the biphenyl framework. Researchers are also exploring microwave-assisted synthesis and flow chemistry techniques to reduce reaction times and enhance yields. These innovations are critical for meeting the compound's growing demand while minimizing environmental impact.

For those working with 2,6-Dichloro-4'-methylsulfanyl-biphenyl, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place, away from direct sunlight and moisture. While it is not classified as highly hazardous, standard laboratory safety protocols, including the use of personal protective equipment (PPE), should always be followed. Regulatory compliance, such as REACH and TSCA, must also be considered when handling or transporting this chemical.

Looking ahead, the future of 2,6-Dichloro-4'-methylsulfanyl-biphenyl appears promising, with ongoing research uncovering new applications. Its versatility as a chemical intermediate positions it as a valuable asset in multiple industries. As sustainability becomes a priority, the development of eco-friendly synthesis routes and biodegradable derivatives will likely shape its trajectory. For scientists and industry professionals, staying updated on the latest research and market trends will be key to leveraging its full potential.

In summary, 2,6-Dichloro-4'-methylsulfanyl-biphenyl (CAS No. 75479-97-9) is a multifaceted compound with significant applications in agrochemicals, pharmaceuticals, and material science. Its unique structural features and functional groups make it a valuable tool for innovation. As industries continue to evolve, this compound will undoubtedly play a critical role in addressing contemporary challenges and driving technological progress.